molecular formula C14H18FNS B8276122 1-Ethyl-4-(2-fluoro-3-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine

1-Ethyl-4-(2-fluoro-3-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine

Cat. No.: B8276122
M. Wt: 251.36 g/mol
InChI Key: XJGRMMGOPVQAAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethyl-4-(2-fluoro-3-(methylthio)phenyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C14H18FNS and its molecular weight is 251.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18FNS

Molecular Weight

251.36 g/mol

IUPAC Name

1-ethyl-4-(2-fluoro-3-methylsulfanylphenyl)-3,6-dihydro-2H-pyridine

InChI

InChI=1S/C14H18FNS/c1-3-16-9-7-11(8-10-16)12-5-4-6-13(17-2)14(12)15/h4-7H,3,8-10H2,1-2H3

InChI Key

XJGRMMGOPVQAAB-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC(=CC1)C2=C(C(=CC=C2)SC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-ethyl-4-[2-fluoro-3-(methylthio)phenyl]piperidin-4-ol (42 g, 156 mmol), sulphuric acid (cone, 8.5 ml) and toluene (200 ml) was heated in a Dean-Stark trap for 20 h. The mixture was cooled to 70° C., water (200 ml) was added and the phases were separated. The aqueous phase was basified with aqueous sodium hydroxide (5 M) and extracted with ethyl acetate (2×50 ml). The combined organic phases was dried (MgSO4) and evaporated to dryness to give the title compound (22.6 g). MS m/z (rel. intensity, 70 eV) 251 (M+, bp), 236 (85), 147 (65), 146 (45), 110 (44).
Name
1-ethyl-4-[2-fluoro-3-(methylthio)phenyl]piperidin-4-ol
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
8.5 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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